Cas no 58920-79-9 (methyl 1-cyanocyclobutane-1-carboxylate)
Methyl 1-cyanocyclobutane-1-carboxylate is a versatile cyclobutane derivative featuring both cyano and ester functional groups, making it a valuable intermediate in organic synthesis. Its rigid cyclobutane ring structure enhances steric constraints, which can be advantageous in the design of pharmacologically active compounds or specialty materials. The presence of the cyano group allows for further functionalization, while the methyl ester provides a handle for hydrolysis or transesterification reactions. This compound is particularly useful in medicinal chemistry for the development of constrained analogs and in materials science for constructing tailored molecular architectures. Its stability and reactivity profile make it suitable for a range of synthetic applications.
58920-79-9 structure
Product Name:methyl 1-cyanocyclobutane-1-carboxylate
CAS No:58920-79-9
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD10758063
CID:949306
PubChem ID:25918826
Update Time:2025-06-06
methyl 1-cyanocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-cyanocyclobutanecarboxylate
- methyl 1-cyanocyclobutane-1-carboxylate
- 1-Cyan-1-methoxycarbonyl-cyclobutan
- 1-cyano-cyclobutanecarboxylic acid methyl ester
- 1-cyano-cyclobutylcarboxylic acid methyl ester
- methylcyanocyclobutanecarboxylate
-
- MDL： MFCD10758063
- Inchi： 1S/C7H9NO2/c1-10-6(9)7(5-8)3-2-4-7/h2-4H2,1H3
- InChI Key： WCTZTNWBOZFXTE-UHFFFAOYSA-N
- SMILES： O(C)C(C1(C#N)CCC1)=O
Computed Properties
- Exact Mass: 139.06300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 50.09000
- LogP: 0.85328
methyl 1-cyanocyclobutane-1-carboxylate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
methyl 1-cyanocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046448-500mg |
Methyl 1-cyanocyclobutanecarboxylate |
58920-79-9 | >95% | 500mg |
3607CNY | 2021-05-07 | |
| Chemenu | CM132378-1g |
methyl 1-cyanocyclobutane-1-carboxylate |
58920-79-9 | 95% | 1g |
$320 | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046448-500mg |
Methyl 1-cyanocyclobutanecarboxylate |
58920-79-9 | >95% | 500mg |
3607.0CNY | 2021-07-13 | |
| TRC | M341130-25mg |
Methyl 1-cyanocyclobutanecarboxylate |
58920-79-9 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M341130-50mg |
Methyl 1-cyanocyclobutanecarboxylate |
58920-79-9 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M341130-250mg |
Methyl 1-cyanocyclobutanecarboxylate |
58920-79-9 | 250mg |
$ 295.00 | 2022-06-02 | ||
| Chemenu | CM132378-1g |
methyl 1-cyanocyclobutane-1-carboxylate |
58920-79-9 | 95% | 1g |
$320 | 2023-03-07 | |
| Apollo Scientific | OR33522-1g |
Methyl 1-cyanocyclobutane-1-carboxylate |
58920-79-9 | 97+% | 1g |
£15.00 | 2025-02-19 | |
| abcr | AB269214-1 g |
Methyl 1-cyanocyclobutanecarboxylate, 95%; . |
58920-79-9 | 95% | 1 g |
€122.10 | 2023-07-20 | |
| abcr | AB269214-5 g |
Methyl 1-cyanocyclobutanecarboxylate, 95%; . |
58920-79-9 | 95% | 5 g |
€262.20 | 2023-07-20 |
methyl 1-cyanocyclobutane-1-carboxylate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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